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Compound of Interest

Compound Name: MU1700

Cat. No.: B10828528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MU1700 is a potent and selective chemical probe for the Activin receptor-like kinase 1 (ALK1)

and ALK2, also known as ACVRL1 and ACVR1, respectively.[1][2][3] As a key inhibitor of the

Bone Morphogenetic Protein (BMP) signaling pathway, MU1700 is a valuable tool for in vitro

and in vivo studies investigating cellular processes regulated by this pathway, such as cell

differentiation, proliferation, and apoptosis.[4][5] Proper preparation of MU1700 stock solutions

is critical for obtaining accurate, reproducible, and reliable experimental results. These

application notes provide detailed protocols for the preparation, storage, and handling of

MU1700 stock solutions for experimental use.

Data Presentation
Quantitative data for MU1700, crucial for accurate stock solution preparation, is summarized in

the tables below. It is recommended to use the salt form of MU1700 (e.g., dihydrochloride or

trihydrochloride) due to the limited solubility of the free base.[1]

Table 1: Chemical and Physical Properties of MU1700 Forms
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Property
MU1700 (Free
Base)

MU1700
Dihydrochloride

MU1700
Trihydrochloride

Molecular Formula C₂₆H₂₂N₄O C₂₆H₂₂N₄O · 2HCl C₂₆H₂₂N₄O · 3HCl

Molecular Weight (

g/mol )
406.48[6] 479.40[1][7] 515.86[8]

Appearance
White to beige

powder[1]
White to beige powder Solid

Table 2: Solubility and Storage Recommendations for MU1700

Solvent
MU1700
Dihydrochloride
Solubility

MU1700
Trihydrochloride
Solubility

Recommended
Storage Conditions

DMSO
2 mg/mL (with

warming)[1]

5.16 mg/mL (10 mM)

[8]

Powder: -20°C for

long-term storage.[1]

Shipped at ambient

temperature.[7] Stock

Solution (in DMSO):

-20°C or -80°C in

single-use aliquots.[9]

Water Insoluble
25.79 mg/mL (50 mM)

[8]

Avoid long-term

storage in aqueous

solutions.

Signaling Pathway of MU1700
MU1700 selectively inhibits ALK1 and ALK2, which are Type I receptors in the BMP signaling

pathway. This inhibition prevents the phosphorylation of downstream signaling molecules,

SMAD1, SMAD5, and SMAD8, thereby blocking the transduction of the signal to the nucleus.
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Caption: MU1700 inhibits the BMP signaling pathway by targeting ALK1/ALK2.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10828528?utm_src=pdf-body-img
https://www.benchchem.com/product/b10828528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The following protocols provide a step-by-step guide for the preparation of MU1700 stock

solutions. It is recommended to use high-purity, anhydrous DMSO for the preparation of the

stock solution to ensure stability and solubility.[10][11]

Protocol 1: Preparation of a 10 mM MU1700 Stock
Solution in DMSO
This protocol is for the preparation of a high-concentration stock solution that can be diluted for

various experimental applications. Using MU1700 trihydrochloride is recommended for

achieving a 10 mM concentration in DMSO.

Materials:

MU1700 trihydrochloride (MW: 515.86 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of MU1700: To prepare 1 mL of a 10 mM stock solution, use the

following formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular

Weight ( g/mol ) / 1000 Mass (mg) = 10 mM x 1 mL x 515.86 g/mol / 1000 = 5.16 mg

Weighing MU1700: Carefully weigh 5.16 mg of MU1700 trihydrochloride powder using an

analytical balance and transfer it to a sterile amber microcentrifuge tube.

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

MU1700 powder.
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Dissolution: Vortex the tube vigorously for 1-2 minutes to dissolve the powder. If necessary,

gently warm the solution (e.g., in a 37°C water bath) to aid dissolution.[1] Visually inspect the

solution to ensure it is clear and free of particulates.

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in

sterile, amber microcentrifuge tubes. Store the aliquots at -20°C or -80°C to avoid repeated

freeze-thaw cycles.[9]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the 10 mM MU1700 stock solution for use in cell culture

experiments. The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to minimize solvent-induced cytotoxicity.[11]

Materials:

10 mM MU1700 stock solution in DMSO

Appropriate sterile cell culture medium

Procedure:

Determine the final desired concentration of MU1700: For example, to achieve a final

concentration of 1 µM in the cell culture medium.

Prepare an intermediate dilution (optional but recommended): To avoid pipetting very small

volumes, first dilute the 10 mM stock solution to an intermediate concentration (e.g., 100 µM)

in cell culture medium.

To prepare 100 µL of a 100 µM intermediate solution, add 1 µL of the 10 mM stock

solution to 99 µL of cell culture medium.

Prepare the final working solution: Dilute the intermediate solution or the stock solution

directly into the final volume of cell culture medium to be used for treating the cells.
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To prepare 1 mL of a 1 µM working solution from the 100 µM intermediate solution, add 10

µL of the 100 µM solution to 990 µL of cell culture medium.

Alternatively, to prepare 1 mL of a 1 µM working solution directly from the 10 mM stock

solution, add 0.1 µL of the stock solution to 999.9 µL of cell culture medium.

Vehicle Control: Always include a vehicle control in your experiments, which consists of the

same final concentration of DMSO in the cell culture medium without the inhibitor.[11]

Experimental Workflow
The following diagram illustrates the general workflow from stock solution preparation to a

typical cell-based experiment.
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Caption: Workflow for MU1700 stock preparation and use in experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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